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For Researchers, Scientists, and Drug Development Professionals

Abstract
Triphenyl(phenylethynyl)tin, with the CAS number 1247-08-1, is an organotin compound

characterized by the presence of three phenyl groups and a phenylethynyl group covalently

bonded to a central tin atom. While specific research on this particular compound is limited, the

broader class of triphenyltin compounds has garnered significant attention for its potent

biological activities, including antifungal, antibacterial, and cytotoxic properties. This technical

guide provides a comprehensive overview of the available data on triphenyl(phenylethynyl)tin

and related triphenyltin compounds, focusing on its physicochemical properties, potential

therapeutic applications, and toxicological profile. This document aims to serve as a

foundational resource for researchers and professionals in drug development and materials

science by summarizing key data and outlining experimental methodologies.

Chemical and Physical Properties
Triphenyl(phenylethynyl)tin is a solid organometallic compound. Its fundamental properties are

summarized in the table below. This data is essential for its handling, characterization, and

application in experimental settings.
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Property Value Unit Source

CAS Number 1247-08-1 - -

Molecular Formula C₂₆H₂₀Sn - [1]

Molecular Weight 451.15 g/mol [1]

Standard Solid

Enthalpy of

Combustion

(ΔcH°solid)

-14266.50 ± 7.30 kJ/mol [1]

Solid Phase Heat

Capacity (Cp,solid)
447.50 J/mol×K [1]

Enthalpy of Formation

at Standard

Conditions (gas,

ΔfH°gas)

736.90 ± 8.30 kJ/mol [1]

Solid Phase Enthalpy

of Formation at

Standard Conditions

(ΔfH°solid)

599.30 ± 8.10 kJ/mol [1]

Enthalpy of

Sublimation at

Standard Conditions

(ΔsubH°)

137.60 ± 2.00 kJ/mol [1]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of triphenyl(phenylethynyl)tin

is not readily available in the reviewed literature, a plausible synthetic route can be inferred

from the general chemistry of organotin compounds. A common method for the formation of tin-

carbon bonds is the reaction of an organotin halide with an organolithium or Grignard reagent.

Postulated Synthesis Workflow
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A potential pathway for the synthesis of triphenyl(phenylethynyl)tin involves the reaction of

triphenyltin chloride with a phenylacetylide salt, such as lithium phenylacetylide.

Postulated Synthesis of Triphenyl(phenylethynyl)tin

Triphenyltin Chloride
(Ph₃SnCl)

Nucleophilic Substitution

Lithium Phenylacetylide
(LiC≡CPh)

Triphenyl(phenylethynyl)tin
(Ph₃SnC≡CPh)

Lithium Chloride
(LiCl)

Click to download full resolution via product page

Caption: Postulated synthesis of triphenyl(phenylethynyl)tin.

General Experimental Protocol for Phenylation of Tin
Compounds
A general method for the synthesis of phenyltin species involves the phenylation of tin iodide

using a Grignard reagent like phenylmagnesium bromide.[2] This procedure could potentially

be adapted for the synthesis of triphenyl(phenylethynyl)tin.

Materials:

Tin(IV) iodide (SnI₄)

Phenylmagnesium bromide (PhMgBr) solution in an appropriate solvent (e.g., THF)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Distilled water
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Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

A solution of tin(IV) iodide in an anhydrous ethereal solvent is prepared in a flame-dried,

three-necked flask under an inert atmosphere (e.g., nitrogen or argon).

The flask is cooled in an ice bath.

Phenylmagnesium bromide solution is added dropwise to the stirred tin iodide solution. The

reaction is monitored, for instance, by the disappearance of the yellow color of the tin iodide.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for a specified period.

The reaction is quenched by the careful addition of distilled water.

The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

The combined organic extracts are dried over an anhydrous drying agent, filtered, and the

solvent is removed under reduced pressure to yield the crude product.

Purification is typically achieved by recrystallization or column chromatography.

Spectroscopic Characterization
Although the specific spectra for triphenyl(phenylethynyl)tin are not available in the searched

literature, the expected spectroscopic features can be predicted based on the analysis of

similar compounds.

1H NMR: The proton NMR spectrum is expected to show multiplets in the aromatic region

(approximately 7.0-8.0 ppm) corresponding to the protons of the three phenyl groups and the

phenylethynyl group.

13C NMR: The carbon NMR spectrum would display signals for the phenyl carbons and the

acetylenic carbons. The chemical shifts of the acetylenic carbons would be characteristic of a
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tin-bound alkyne.

119Sn NMR: The 119Sn NMR chemical shift is a sensitive probe of the coordination

environment of the tin atom. For a four-coordinate triphenyltin compound, the chemical shift

would be in a characteristic range that can be compared to known triphenyltin derivatives.[3][4]

[5][6][7]

Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for

the C≡C triple bond (around 2100-2200 cm⁻¹), aromatic C-H stretching (above 3000 cm⁻¹), and

C=C stretching vibrations of the phenyl rings (around 1400-1600 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and

fragmentation patterns characteristic of the loss of phenyl and phenylethynyl groups.

Biological Activity and Potential Applications
While specific biological data for triphenyl(phenylethynyl)tin is scarce, the broader class of

triphenyltin compounds exhibits significant biological activity, suggesting potential applications

in drug development, particularly as anticancer and antimicrobial agents.

Cytotoxic Activity
Numerous studies have demonstrated the potent in vitro cytotoxicity of triphenyltin compounds

against a variety of human cancer cell lines.[3][4][8][9] This activity is often significantly higher

than that of the parent ligands or other organotin derivatives.

Table of Cytotoxicity for Related Triphenyltin Compounds:
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Compound Cell Line IC₅₀ (µM) Source

Triphenyltin 2-phenyl-

1,2,3-triazole-4-

carboxylate

HeLa ~0.01 [8]

Bis(Ph₂SnCl)Xylene
EL4 (murine

lymphoma)
~5.38 [8]

Bis(Ph₂SnCl)Xylene
NFS-70 (murine

myeloid)
~1.5 [8]

Bis(Ph₂SnCl)Xylene
Kit 225 (human T-cell

lymphoma)
~11.2 [8]

Bis(Ph₂SnCl)Xylene
HeLa (human cervical

cancer)
~58.65 [8]

Diphenylmethyltin

(DPMT)

EL4 (murine

lymphoma)
~2.3 [8]

Diphenylmethyltin

(DPMT)

NFS-70 (murine

myeloid)
~2.1 [8]

Diphenylmethyltin

(DPMT)

Kit 225 (human T-cell

lymphoma)
~8.7 [8]

Diphenylmethyltin

(DPMT)

HeLa (human cervical

cancer)
~32.35 [8]

[Ph₃Sn(dmpa)] (6)
A-549 (lung

carcinoma)
< 1 [10]

[Ph₃Sn(dmpa)] (6)
MCF-7 (breast

carcinoma)
< 1 [10]

[Ph₃Sn(mef)] (8)
T-24 (bladder

carcinoma)
< 1 [10]

The high cytotoxicity of triphenyltin compounds suggests that triphenyl(phenylethynyl)tin could

also be a potent anticancer agent. The phenylethynyl moiety may influence its lipophilicity and

cellular uptake, potentially modulating its cytotoxic profile.
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Antimicrobial Activity
Triphenyltin compounds have a long history of use as biocides, exhibiting strong antifungal and

antibacterial properties.[11][12] Triphenyltin hydroxide (TPTH), for example, is a known

fungicide used in agriculture.[11] The mechanism of action is believed to involve the inhibition

of oxidative phosphorylation.[11] This broad-spectrum antimicrobial activity suggests that

triphenyl(phenylethynyl)tin could be investigated for applications in treating microbial infections.

Toxicological Profile and Mechanism of Action
The high biological activity of triphenyltin compounds is intrinsically linked to their toxicity.

Understanding their toxicological profile is crucial for any potential therapeutic development.

General Toxicity
Triphenyltin compounds are known to be highly toxic to a wide range of organisms, from

microorganisms to mammals.[12] Human exposure can lead to various adverse health effects.

[12]

Mechanism of Action and Associated Signaling
Pathways
The primary mode of action for the toxicity of triphenyltin compounds is the inhibition of

oxidative phosphorylation in mitochondria.[11] Specifically, they are known to inhibit ATP

synthase, the enzyme responsible for the production of ATP.[11] This disruption of cellular

energy metabolism is a key factor in their cytotoxic and biocidal effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.mda.state.mn.us/triphenyltin-hydroxide-fungicide
https://utslappisiffror.naturvardsverket.se/en/Substances/Pesticides/tri/
https://www.mda.state.mn.us/triphenyltin-hydroxide-fungicide
https://www.mda.state.mn.us/triphenyltin-hydroxide-fungicide
https://utslappisiffror.naturvardsverket.se/en/Substances/Pesticides/tri/
https://utslappisiffror.naturvardsverket.se/en/Substances/Pesticides/tri/
https://www.mda.state.mn.us/triphenyltin-hydroxide-fungicide
https://www.mda.state.mn.us/triphenyltin-hydroxide-fungicide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Mechanism of Action of Triphenyltin Compounds

Triphenyltin Compound
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Caption: Inhibition of ATP synthase by triphenyltin compounds.

In addition to their effects on cellular respiration, triphenyltin compounds have been shown to

exert neurotoxic effects. Studies have indicated that they can modulate the activity of voltage-

dependent sodium and potassium currents in neurons, leading to increased neuronal
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excitability.[6][13] This suggests a potential for neurotoxicity that must be carefully considered

in any drug development program.

Future Directions
The available data on triphenyltin compounds highlight their potential as a scaffold for the

development of new therapeutic agents, particularly in oncology and infectious diseases.

However, the high toxicity of this class of compounds remains a significant hurdle. Future

research on triphenyl(phenylethynyl)tin should focus on:

Detailed Synthesis and Characterization: A robust and well-documented synthetic protocol is

needed to ensure the availability of high-purity material for further studies. Full spectroscopic

characterization is essential to confirm its structure and purity.

In-depth Biological Evaluation: Comprehensive in vitro screening against a wide panel of

cancer cell lines and microbial strains is required to determine its specific activity profile and

therapeutic potential.

Mechanism of Action Studies: Elucidating the precise molecular targets and signaling

pathways affected by triphenyl(phenylethynyl)tin will be crucial for understanding its efficacy

and for designing strategies to mitigate its toxicity.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogues of

triphenyl(phenylethynyl)tin could lead to the identification of derivatives with improved

therapeutic indices (i.e., high efficacy and low toxicity).

Conclusion
Triphenyl(phenylethynyl)tin (CAS 1247-08-1) belongs to a class of organotin compounds with

demonstrated potent biological activities. While specific data on this compound is limited, the

known properties of related triphenyltin derivatives suggest its potential as a cytotoxic and

antimicrobial agent. This technical guide has summarized the available physicochemical data

and has provided a framework for its synthesis, characterization, and further biological

evaluation. The development of triphenyl(phenylethynyl)tin as a therapeutic agent would

require a thorough investigation of its efficacy and a careful assessment and mitigation of its

inherent toxicity. This document serves as a starting point for researchers and drug
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development professionals interested in exploring the potential of this and related organotin

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15343402#triphenyl-phenylethynyl-tin-cas-
number-1247-08-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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